N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide
• InChI: InChI=1S/C25H34N2O4S/c1-9-12-27-21-13-20(10-11-22(21)31-14-25(7,8)24(27)28)26-32(29,30)23-18(5)16(3)15(2)17(4)19(23)6/h10-11,13,26H,9,12,14H2,1-8H3
• InChI Key: ZCAHSPDGCWXQIW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C(=C(C(=C3C)C)C)C)C)OCC(C1=O)(C)C
• Molecular Formula: C25H34N2O4S
• Molecular Weight: 458.6 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide is a useful research compound. Its molecular formula is C25H34N2O4S and its molecular weight is 458.62. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,3,4,5,6-pentamethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibitors

Research on [1,4]oxazepine-based sulfonamides, closely related to the compound , has demonstrated their effectiveness as inhibitors of human carbonic anhydrases. These inhibitors are relevant for treating conditions like glaucoma, epilepsy, and altitude sickness. The primary sulfonamide group facilitates the construction of the [1,4]oxazepine ring, which is crucial for inhibiting therapeutically relevant carbonic anhydrases due to its ability to act as a prosthetic zinc-binding group (Sapegin et al., 2018).

Photosensitizers for Photodynamic Therapy

Another study explored the synthesis of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy (PDT), a treatment modality for cancer. These compounds have shown high singlet oxygen quantum yields, making them potent Type II photosensitizers suitable for targeting cancer cells in PDT (Pişkin et al., 2020).

Novel Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds, such as triazepines, pyrimidines, and azoles, has utilized toluenesulfonamide derivatives. These compounds have demonstrated significant antifungal activity, showcasing the versatility of sulfonamide derivatives in developing new antimicrobial agents (Khodairy et al., 2016).